Cas no 1251012-45-9 (rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid)

• Product Name: rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid
• CAS No: 1251012-45-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 3166471
• PubChem ID: 66586425
• Update Time: 2024-11-04

rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid
• (3AS,4S,6AS)-REL-2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-4-CARBOXYLIC ACID
• (3aS,4S,6aS)-2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-4-carboxylic acid
• CS-0057663
• P11425
• (3aS,4S,6aS)-rel-2-Boc-octahydro-cyclopenta[c]pyrrol-4-carboxylic acid
• W14280
• Cyclopenta[c]pyrrole-2,4(1H)-dicarboxylic acid, hexahydro-, 2-(1,1-dimethylethyl) ester, (3aS,4S,6aS)-
• RACEMIC-(3AS,4S,6AS)-2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-4-CARBOXYLIC ACID
• SCHEMBL37879
• (3aS,4S,6aS)-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid
• W19108
• 1351143-59-3
• RACEMIC-TRANS-2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-4-CARBOXYLIC ACID
• 1251012-45-9

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-6-8-4-5-9(11(15)16)10(8)7-14/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9+,10+/m1/s1
• InChI Key： IGOINSQCZOTTQA-UTLUCORTSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2CC[C@H](C(=O)O)[C@H]2C1)=O

Computed Properties

• Exact Mass: 255.147
• Monoisotopic Mass: 255.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 1.4